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Compound of Interest

Compound Name: 1-Pentadecanol

Cat. No.: B10829556

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 1-pentadecanol. The information is intended for professionals in research and
drug development who may handle this long-chain fatty alcohol. This document summarizes
key safety data, outlines experimental protocols for toxicity testing, and provides clear,
actionable guidance for safe laboratory practices.

Chemical and Physical Properties

1-Pentadecanol is a saturated long-chain fatty alcohol. At room temperature, it exists as a
white, flaky solid.[1] It is used as an ingredient in industrial chemicals, lubricating oils, and
consumer products like lotions and creams.[1]
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Property Value

Chemical Formula C15H320

Molecular Weight 228.41 g/mol [2]

CAS Number 629-76-5[3]

Appearance White solid[4]

Melting Point 41-44 °C (106-111 °F)[3]
Boiling Point 269-271 °C (516-520 °F)[3]
Flash Point 112 °C (234 °F) - closed cup][3]
Water Solubility Insoluble[5]

Density 0.842 kg/L at 40 °C[1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1-pentadecanol is classified with the following hazards:

e Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.
¢ Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.

o Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting
effects.

Some safety data sheets may also indicate potential for skin and eye irritation.[3] Long-chain
primary alcohols like 1-pentadecanol generally exhibit low oral, skin, and respiratory toxicity.[3]
However, prolonged contact with the undiluted substance can lead to defatting of the skin.[3]

Toxicological Data

Specific quantitative toxicological data for 1-pentadecanol is limited. Much of the assessment
of its toxicity is based on data from structurally similar long-chain alcohols through a process
called "read-across."[6] Generally, long-chain alcohols (C12-C16) are considered to be mild
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skin irritants, and their potential for eye irritation is minimal.[7] They are not considered to be
skin sensitizers.[7]

Endpoint Species Result Classification
Acute Oral Toxicity Not available Data not available Category 4 (GHS)
Acute Dermal Toxicity Not available Data not available Not classified

Acute Inhalation

o Not available Data not available Not classified
Toxicity
Skin ) Considered a mild »
o ) Not available o Not classified
Irritation/Corrosion irritant (read-across)
Eye ) Minimal irritation N
o ) Not available ) Not classified
Irritation/Corrosion potential (read-across)
Ecotoxicity ) 21-day EC10 = 0.012 ) )
] Daphnia magna Aquatic Chronic 1
(Reproduction) mg/L[8]

Experimental Protocols for Safety Assessment

The safety assessment of chemicals like 1-pentadecanol typically follows standardized
guidelines from organizations such as the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (Based on OECD Guideline 423:
Acute Toxic Class Method)

This method is a stepwise procedure using a minimum number of animals to classify a
substance based on its acute oral toxicity.

Methodology:
* Animal Selection: Healthy, young adult rats of a single sex (usually females) are used.

o Dosing: The test substance is administered orally in a stepwise procedure with fixed doses
(e.q., 5, 50, 300, 2000 mg/kg). Each step uses three animals.
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» Observation: The animals are observed for mortality and clinical signs of toxicity for up to 14
days.

e Endpoint: The absence or presence of compound-related mortality at a given step
determines the next step (e.g., dosing at a higher or lower level, or stopping the test). The
results are used to classify the substance according to GHS categories.

"OECD 423 Acute Oral Toncty Pratocal
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Accidental Release (Spill) Response

(Evacuate personnel to a safe area)
[Ensure adequate ventilatior)
(Wear appropriate PPE)

Gontain the spill to prevent further sprea(D

(Sweep up solid material and place in a suitable containe)
(Clean the spill area)

(Dispose of waste in accordance with regulations)

Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. goldenagri.com.sg [goldenagri.com.sg]
. 1-Pentadecanol | C15H320 | CID 12397 - PubChem [pubchem.ncbi.nlm.nih.gov]

. 1-Pentadecanol - Wikipedia [en.wikipedia.org]

. 1-Pentadecanol | 629-76-5 [chemicalbook.com]

1
2
3
e 4. 1-pentadecanol, 629-76-5 [thegoodscentscompany.com]
5
6. ehp.niehs.nih.gov [ehp.niehs.nih.gov]

7

. Human health risk assessment of long chain alcohols - PubMed
[pubmed.ncbi.nim.nih.gov]

» 8. Registration Dossier - ECHA [echa.europa.eu]

 To cite this document: BenchChem. [1-Pentadecanol: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829556#1-pentadecanol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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